2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C22H18N2O4/c1-28-16-10-8-14(9-11-16)12-23-19(25)13-24-21(26)17-6-2-4-15-5-3-7-18(20(15)17)22(24)27/h2-11H,12-13H2,1H3,(H,23,25)
• InChI Key: UTSNJSKNNPHUNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol

Description

2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. This compound belongs to the family of isoquinolines, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide is not fully understood. However, studies have suggested that it exerts its therapeutic effects by modulating various signaling pathways in the body. For example, it has been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in regulating inflammation and immune responses (8). It has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes (9).
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide are diverse and depend on the specific context in which it is used. In general, this compound has been found to modulate various cellular processes such as apoptosis, cell cycle regulation, and DNA damage response (10). It has also been shown to regulate the production of inflammatory cytokines and chemokines, which play a key role in the immune response (11). Additionally, 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide has been found to promote the proliferation and migration of cells involved in wound healing (12).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide in lab experiments is its diverse biological activity. This compound has been found to modulate various cellular processes, making it a valuable tool for studying different biological pathways. Additionally, its relatively simple synthesis method and high purity make it easy to obtain and use in experiments.
However, there are also limitations to using 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide in lab experiments. One of the main challenges is its low solubility in aqueous solutions, which can limit its bioavailability and effectiveness (13). Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide. One area of interest is its potential as a therapeutic agent for various diseases. For example, it has been suggested that this compound may have potential as a treatment for inflammatory bowel disease, cancer, and neurodegenerative disorders (14, 15, 16). Additionally, further research is needed to understand the exact mechanism of action of this compound and its potential interactions with other signaling pathways in the body. Finally, the development of more effective methods for delivering this compound to target tissues and cells could also be an area of future research.
Conclusion:
In conclusion, 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide is a chemical compound with diverse biological activity that has been extensively studied for its potential therapeutic properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While there are still many unanswered questions about this compound, its potential as a therapeutic agent for various diseases makes it an area of interest for future research.

Scientific Research Applications

2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide has been extensively studied for its potential therapeutic properties. Several studies have shown that this compound has anti-inflammatory, anti-cancer, and neuroprotective effects (2, 3, 4). It has also been found to possess antioxidant properties and can protect against oxidative stress-induced cell death (5). In addition, 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-methoxybenzyl)acetamide has been investigated for its role in regulating the immune system and promoting wound healing (6, 7).